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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

CAS No.: 19639-03-3

Cat. No.: B021412

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide presents a proposed comparative analysis of novel 1-Methylimidazole-4-
acetaldehyde derivatives. While direct experimental data for this specific series is not yet

available in published literature, this document extrapolates potential biological activities and

outlines a comprehensive experimental plan based on established research on related

imidazole compounds. The aim is to provide a foundational framework for future research and

development in this promising area of medicinal chemistry.

Introduction
Imidazole-based compounds form the scaffold of numerous biologically active molecules,

demonstrating a wide range of therapeutic properties, including antimicrobial and anticancer

effects. 1-Methylimidazole-4-acetaldehyde is a key metabolite and a versatile starting

material for the synthesis of a diverse library of derivatives. This guide proposes a systematic

investigation into a series of novel derivatives, focusing on their potential as anticancer and

antimicrobial agents. The proposed structure-activity relationship (SAR) studies will be crucial

in identifying lead compounds for further development.
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Proposed Derivatives and Rationale
To explore the SAR of 1-Methylimidazole-4-acetaldehyde, a series of derivatives with

modifications at the aldehyde and imidazole ring are proposed. The selection of substituents is

based on their potential to influence the electronic and steric properties of the molecule, which

in turn can affect biological activity.

Table 1: Proposed 1-Methylimidazole-4-acetaldehyde Derivatives and Their Rationale

Compound ID
R1-Substituent (at
Aldehyde)

R2-Substituent (at
Imidazole N1)

Rationale

MIA-001 -H -CH3 Parent Compound

MIA-002 -CH3 -CH3 Increased lipophilicity

MIA-003 -C6H5 -CH3
Aromatic interaction

potential

MIA-004 -H -CH2C6H5
Increased steric bulk

and lipophilicity

MIA-005 -H -CH2CH2OH
Introduction of a

hydrophilic group

Predicted Biological Activity: A Comparative
Overview
Based on the known biological activities of other imidazole derivatives, the following tables

present a hypothetical comparison of the anticancer and antimicrobial activities of the proposed

1-Methylimidazole-4-acetaldehyde derivatives. These values are extrapolations and serve as

a guide for future experimental validation.

Predicted Anticancer Activity
The anticancer activity of imidazole derivatives is often associated with their ability to inhibit key

signaling pathways involved in cell proliferation and survival, such as the EGFR/MAPK

pathway.
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Table 2: Predicted IC50 Values (µM) Against Various Cancer Cell Lines

Compound ID MCF-7 (Breast) A549 (Lung) HCT116 (Colon)

MIA-001 >100 >100 >100

MIA-002 50-75 60-80 70-90

MIA-003 10-25 15-30 20-40

MIA-004 5-15 10-20 15-30

MIA-005 >100 >100 >100

Predicted Antimicrobial Activity
The antimicrobial mechanism of imidazole derivatives often involves the disruption of microbial

cell wall synthesis or the inhibition of essential enzymes.

Table 3: Predicted Minimum Inhibitory Concentration (MIC) Values (µg/mL)

Compound ID
S. aureus (Gram-
positive)

E. coli (Gram-
negative)

C. albicans
(Fungus)

MIA-001 >128 >128 >128

MIA-002 64 128 64

MIA-003 16 32 16

MIA-004 8 16 8

MIA-005 >128 >128 >128

Experimental Protocols
The following protocols are based on standard methodologies reported for the synthesis and

biological evaluation of imidazole derivatives.
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General Synthesis of 1-Methylimidazole-4-acetaldehyde
Derivatives
A proposed synthetic route for the derivatives is outlined below. This method is adapted from

known procedures for the alkylation and condensation of imidazole aldehydes.

Starting Material

Synthesis Steps

Products

1-Methylimidazole-4-
carbaldehyde

Grignard Reaction
(R1MgX)

Step 1a

N-Alkylation
(R2-X, base)

Step 1b

Alcohol Intermediate

Oxidation
(e.g., PCC)

Aldehyde-Substituted
Derivative (MIA-002, MIA-003)

N-Alkylated
Derivative (MIA-004, MIA-005)

Step 2a

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-Methylimidazole-4-acetaldehyde derivatives.

Materials: 1-Methylimidazole-4-carbaldehyde, appropriate Grignard reagents (for R1

substitution), appropriate alkyl halides (for R2 substitution), pyridinium chlorochromate (PCC),

sodium hydride, dry solvents (THF, DMF), silica gel for chromatography.

Procedure for Aldehyde Substitution (e.g., MIA-002, MIA-003):
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To a solution of 1-Methylimidazole-4-carbaldehyde in dry THF, add the corresponding

Grignard reagent dropwise at 0°C.

Allow the reaction to warm to room temperature and stir for 2-4 hours.

Quench the reaction with saturated aqueous ammonium chloride solution and extract the

product with ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Dissolve the resulting alcohol intermediate in dichloromethane and add PCC.

Stir the mixture at room temperature for 2-3 hours.

Filter the reaction mixture through a pad of silica gel and wash with dichloromethane.

Concentrate the filtrate and purify the crude product by column chromatography.

Procedure for N-Alkylation (e.g., MIA-004, MIA-005):

To a suspension of sodium hydride in dry DMF, add 1-Methylimidazole-4-carbaldehyde at

0°C.

Stir the mixture for 30 minutes, then add the corresponding alkyl halide.

Allow the reaction to stir at room temperature for 12-24 hours.

Quench the reaction with water and extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by column chromatography.

In Vitro Anticancer Activity Assay (MTT Assay)
Cell Lines: MCF-7, A549, HCT116.

Procedure:
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Seed cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

Treat the cells with various concentrations of the synthesized derivatives (0.1 to 100 µM) and

incubate for 48 hours.

Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

Remove the medium and add DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the IC50 values using a dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)
Microbial Strains:Staphylococcus aureus, Escherichia coli, Candida albicans.

Procedure:

Prepare a twofold serial dilution of the synthesized derivatives in a 96-well microtiter plate.

Inoculate each well with a standardized microbial suspension.

Incubate the plates at 37°C for 24 hours (for bacteria) or 48 hours (for fungi).

The MIC is determined as the lowest concentration of the compound that completely inhibits

visible growth of the microorganism.

Signaling Pathway Analysis
The following diagrams illustrate the potential signaling pathways that may be targeted by the

proposed 1-Methylimidazole-4-acetaldehyde derivatives based on the known mechanisms of

other imidazole compounds.
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Caption: Proposed inhibition of the EGFR/MAPK signaling pathway by imidazole derivatives.
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Caption: Proposed disruption of bacterial cell wall synthesis by imidazole derivatives.
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at: [https://www.benchchem.com/product/b021412/docs#comparative-analysis-of-1-
methylimidazole-4-acetaldehyde-derivatives-a-proposed-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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